Cas no 1396165-20-0 (9,9'-(4,4'-sulfonylbis(4,1-phenylene))bis(3,6-di-tert -butyl-9H -carbazole))

• Product Name: 9,9'-(4,4'-sulfonylbis(4,1-phenylene))bis(3,6-di-tert -butyl-9H -carbazole)
• CAS No: 1396165-20-0
• MF: C₅₂H₅₆N₂O₂S
• MW: 773.078252792358
• CID: 4593905
• PubChem ID: 90168099
• Update Time: 2025-06-30

9,9'-(4,4'-sulfonylbis(4,1-phenylene))bis(3,6-di-tert -butyl-9H -carbazole) Chemical and Physical Properties

Names and Identifiers

• 9,9'-(4,4'-sulfonylbis(4,1-phenylene))bis(3,6-di-tert -butyl-9H -carbazole)
• CZ-PS
• BuCz-DPS(t-Cz-DPS)
• BuCz-DPS
• 9H-Carbazole, 9,9'-(sulfonyldi-4,1-phenylene)bis[3,6-bis(1,1-dimethylethyl)-
• Bis[4-(3,6-Di-tert-butyl-9-carbazolyl)phenyl]thiosulfone
• Bis[4-(3,6-Di-tert-butylcarbazole-9-yl)phenyl]sulfone
• 9,9'-(Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole)
• 3,6-di-tert-butyl-9-{4-[4-(3,6-di-tert-butyl-9H-carbazol-9-yl)benzenesulfonyl]phenyl}-9H-carbazole
• CS-0433704
• 3,6-ditert-butyl-9-[4-[4-(3,6-ditert-butylcarbazol-9-yl)phenyl]sulfonylphenyl]carbazole
• Bis[4-(3,6-Di-tert-butylcarbazole)phenyl] sulfone
• 1396165-20-0
• SCHEMBL15730710
• 9,9'-(4,4'-sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole)
• 9,9'-(4,4'-Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-
• HS-5467

• Inchi： 1S/C52H56N2O2S/c1-49(2,3)33-13-25-45-41(29-33)42-30-34(50(4,5)6)14-26-46(42)53(45)37-17-21-39(22-18-37)57(55,56)40-23-19-38(20-24-40)54-47-27-15-35(51(7,8)9)31-43(47)44-32-36(52(10,11)12)16-28-48(44)54/h13-32H,1-12H3
• InChI Key： BYVDHRISGUVOPW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N2C3=C(C=C(C(C)(C)C)C=C3)C3=C2C=CC(C(C)(C)C)=C3)C=C1)(C1=CC=C(N2C3=C(C=C(C(C)(C)C)C=C3)C3=C2C=CC(C(C)(C)C)=C3)C=C1)(=O)=O

Computed Properties

• Exact Mass: 772.40625021g/mol
• Monoisotopic Mass: 772.40625021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 57
• Rotatable Bond Count: 8
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.6
• Topological Polar Surface Area: 52.4Ų

Additional information on 9,9'-(4,4'-sulfonylbis(4,1-phenylene))bis(3,6-di-tert -butyl-9H -carbazole)

9,9'-(4,4'-Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole): A Comprehensive Overview

9,9'-(4,4'-Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole) is a highly specialized organic compound with the CAS number 1396165-20-0. This compound has garnered significant attention in the fields of materials science and organic electronics due to its unique structural properties and potential applications in advanced materials. The molecule is composed of two carbazole units connected via a sulfonyl bridge, which imparts distinctive electronic and optical characteristics.

The carbazole moiety in this compound is a well-known heterocyclic structure that plays a crucial role in various electronic devices. The presence of tert-butyl groups at the 3 and 6 positions of the carbazole units enhances the molecule's stability and solubility, making it suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that the sulfonyl bridge not only strengthens the intermolecular interactions but also facilitates charge transport properties, which are essential for high-performance electronic materials.

One of the most notable aspects of 9,9'-(4,4'-Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole) is its ability to form self-assembled monolayers (SAMs) with excellent thermal stability. This property has been extensively explored in the context of surface modification for advanced sensors and nanoelectronics. Researchers have reported that the incorporation of this compound into SAMs significantly improves the sensitivity and selectivity of sensor devices, particularly in detecting volatile organic compounds (VOCs).

In terms of optical properties, this compound exhibits strong fluorescence emission under UV excitation, which makes it a promising candidate for applications in bioimaging and fluorescence-based sensing. Recent advancements in fluorescence resonance energy transfer (FRET) techniques have highlighted the potential of this compound as a Förster resonance energy transfer (FRET) donor or acceptor in bioanalytical systems.

The synthesis of 9,9'-(4,4'-Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole) involves a multi-step process that includes Suzuki coupling reactions and sulfonation steps. The precise control of reaction conditions is critical to ensure high yields and purity of the final product. Researchers have optimized these synthetic protocols to achieve scalable production methods suitable for industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it exhibits low toxicity to aquatic organisms and degrades under specific environmental conditions without releasing harmful byproducts. These findings are particularly important for its application in eco-friendly materials and sustainable technologies.

In conclusion, 9,9'-(4,4'-Sulfonylbis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of electronic properties, structural stability, and functional versatility positions it as a key player in the development of next-generation optoelectronic devices and advanced materials science.